Cas no 881449-07-6 (5-({[3-(dimethylamino)propyl]amino}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one)
5-({[3-(dimethylamino)propyl]amino}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one Chemical and Physical Properties
Names and Identifiers
-
- BBL002431
- AKOS000725881
- STK511574
- CS-0330686
- 5-({[3-(dimethylamino)propyl]amino}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one
- starbld0048047
- 5-(((3-(Dimethylamino)propyl)amino)methyl)-1,3-dimethyl-1,3-dihydro-2H-benzo[d]imidazol-2-one
- VS-01070
- 881449-07-6
- 5-[(3-Dimethylamino-propylamino)-methyl]-1,3-dimethyl-1,3-dihydro-benzoimidazol-2-one
- 5-[[3-(dimethylamino)propylamino]methyl]-1,3-dimethylbenzimidazol-2-one
- CCG-150991
- 5-({[3-(dimethylamino)propyl]amino}methyl)-1,3-dimethyl-2,3-dihydro-1H-1,3-benzodiazol-2-one
-
- Inchi: 1S/C15H24N4O/c1-17(2)9-5-8-16-11-12-6-7-13-14(10-12)19(4)15(20)18(13)3/h6-7,10,16H,5,8-9,11H2,1-4H3
- InChI Key: BSHDWCZKSZKATR-UHFFFAOYSA-N
- SMILES: O=C1N(C)C2C=CC(=CC=2N1C)CNCCCN(C)C
Computed Properties
- Exact Mass: 276.19501140g/mol
- Monoisotopic Mass: 276.19501140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 38.8Ų
5-({[3-(dimethylamino)propyl]amino}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1401356-500mg |
5-(((3-(Dimethylamino)propyl)amino)methyl)-1,3-dimethyl-1,3-dihydro-2H-benzo[d]imidazol-2-one |
881449-07-6 | 98% | 500mg |
¥5752.00 | 2024-04-27 |
5-({[3-(dimethylamino)propyl]amino}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 5-({[3-(dimethylamino)propyl]amino}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one
Recent Advances in the Study of 5-({[3-(Dimethylamino)propyl]amino}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one (CAS: 881449-07-6)
The compound 5-({[3-(dimethylamino)propyl]amino}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one (CAS: 881449-07-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzimidazole derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential as a lead compound in drug development.
Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The structural features of 5-({[3-(dimethylamino)propyl]amino}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one, such as its benzimidazole core and dimethylamino propyl side chain, suggest its potential to interact with kinase active sites, thereby modulating their activity.
In a study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of this compound on a panel of kinases. The results demonstrated selective inhibition of certain kinases, with IC50 values in the nanomolar range. This selectivity is particularly promising for the development of targeted therapies with reduced off-target effects. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.
Another significant area of research involves the compound's potential application in neurodegenerative diseases. Preliminary in vitro and in vivo studies have shown that 5-({[3-(dimethylamino)propyl]amino}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one can modulate pathways associated with neuroinflammation and oxidative stress, which are key contributors to diseases such as Alzheimer's and Parkinson's. These findings suggest that further exploration of this compound could lead to novel therapeutic strategies for neurodegenerative conditions.
Despite these promising results, challenges remain in the development of 5-({[3-(dimethylamino)propyl]amino}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one as a therapeutic agent. Issues such as potential toxicity, off-target effects, and the need for further optimization of its pharmacokinetic profile must be addressed. Ongoing research is focused on structural modifications to enhance its efficacy and safety, as well as on understanding its precise mechanism of action at the molecular level.
In conclusion, 5-({[3-(dimethylamino)propyl]amino}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one represents a promising candidate for drug development, with potential applications in oncology and neurodegenerative diseases. Continued research and clinical validation will be essential to fully realize its therapeutic potential.
881449-07-6 (5-({[3-(dimethylamino)propyl]amino}methyl)-1,3-dimethyl-1,3-dihydro-2H-benzimidazol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)